Cas no 62772-91-2 (Pyrimidine, 4-methyl-2-(methylthio)-6-(trifluoromethyl)-)

Pyrimidine, 4-methyl-2-(methylthio)-6-(trifluoromethyl)- structure
62772-91-2 structure
Product Name:Pyrimidine, 4-methyl-2-(methylthio)-6-(trifluoromethyl)-
CAS No:62772-91-2
MF:C7H7F3N2S
MW:208.204090356827
CID:431764
PubChem ID:10375758
Update Time:2025-04-19

Pyrimidine, 4-methyl-2-(methylthio)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-methyl-2-(methylthio)-6-(trifluoromethyl)-
    • 4-methyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidine
    • 4-methyl-2-methylsulfanyl-6-trifluoromethyl-pyrimidine
    • ZHIOJNAKLYZWDI-UHFFFAOYSA-N
    • ZHIOJNAKLYZWDI-UHFFFAOYSA-O
    • SCHEMBL77207
    • 62772-91-2
    • DTXSID50438910
    • 4-methyl-2-(methylthio)-6-(trifluoromethyl)pyrimidine
    • Inchi: 1S/C7H7F3N2S/c1-4-3-5(7(8,9)10)12-6(11-4)13-2/h3H,1-2H3
    • InChI Key: ZHIOJNAKLYZWDI-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC(C)=CC(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 208.02831
  • Monoisotopic Mass: 208.02820389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • PSA: 25.78

Pyrimidine, 4-methyl-2-(methylthio)-6-(trifluoromethyl)- Pricemore >>

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